Cas no 1806778-41-5 (3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806778-41-5
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4846187
• Update Time: 2025-10-30

3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H5ClF5NO2/c10-1-4-5(3-17)16-2-6(7(4)8(11)12)18-9(13,14)15/h2-3,8H,1H2
• InChI Key： UWTPZWOGDAFIAU-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=NC=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806778-41-5)

The compound 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806778-41-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and trifluoromethoxy groups, make it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine-containing molecules are a hot topic in medicinal chemistry, as evidenced by the growing number of publications and patents. The compound’s CAS No. 1806778-41-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde involves multi-step processes that require precise control of reaction conditions. Its pyridine-2-carboxaldehyde core is particularly noteworthy, as it serves as a versatile scaffold for further functionalization. This aligns with the current trend in drug discovery, where modular approaches to molecule design are prioritized. The compound’s chloromethyl group also offers opportunities for nucleophilic substitution reactions, expanding its utility in synthetic chemistry.

From an environmental perspective, the use of fluorinated compounds like 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde is under scrutiny due to concerns about persistence and bioaccumulation. However, advancements in green chemistry are addressing these challenges, making such compounds more sustainable. Researchers are exploring catalytic methods and biodegradable alternatives to mitigate environmental impact, a topic frequently discussed in academic and industrial forums.

The agrochemical sector is another key area where 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde finds applications. Its structural motifs are integral to the development of next-generation pesticides and herbicides, which are designed to be more selective and less toxic to non-target organisms. This aligns with the global push for sustainable agriculture, a subject of immense public interest and policy focus.

In summary, 3-(Chloromethyl)-4-(difluoromethyl)-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806778-41-5) is a compound of high scientific and industrial significance. Its unique chemical properties and broad applicability make it a focal point in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.